Cas no 223683-78-1 (Benzene,1-[(trifluoromethyl)sulfinyl]-4-[(trifluoromethyl)thio]-)
223683-78-1 structure
Product Name:Benzene,1-[(trifluoromethyl)sulfinyl]-4-[(trifluoromethyl)thio]-
CAS No:223683-78-1
MF:C8H4F6OS2
MW:294.237180709839
CID:244624
PubChem ID:59921483
Update Time:2025-04-19
Benzene,1-[(trifluoromethyl)sulfinyl]-4-[(trifluoromethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-[(trifluoromethyl)sulfinyl]-4-[(trifluoromethyl)thio]-
- 4-(trifluoromethyl)-2-(trifluoromethylsulfinyl)thiophene
- 4-Trifluoromethylthiophenyl trifluoromethyl sulphoxide
- 223683-78-1
-
- Inchi: 1S/C8H4F6OS2/c9-7(10,11)16-5-1-3-6(4-2-5)17(15)8(12,13)14/h1-4H
- InChI Key: OAAPCOWISYGSIR-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(C1C=CC(=CC=1)SC(F)(F)F)=O
Computed Properties
- Exact Mass: 293.96100
- Monoisotopic Mass: 293.96077607g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 61.58000
- LogP: 4.79160
Benzene,1-[(trifluoromethyl)sulfinyl]-4-[(trifluoromethyl)thio]- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
223683-78-1 (Benzene,1-[(trifluoromethyl)sulfinyl]-4-[(trifluoromethyl)thio]-) Related Products
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